Cas no 34691-05-9 (Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI))
34691-05-9 structure
Product Name:Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI)
CAS No:34691-05-9
MF:C7H18NO3P
MW:195.196483135223
CID:316401
PubChem ID:3082402
Update Time:2025-04-19
Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI)
- 2-(butylamino)propan-2-ylphosphonic acid
- DTXSID50188246
- (1-(Butylamino)-1-methylethyl)phosphonic acid
- 1-(n-Butylamino)-1-methylophosphorous acid
- SCHEMBL3849555
- butaphosphane
- [1-(butylamino)-1-methylethyl]-phosphonic acid
- Phosphonic acid, (1-(butylamino)-1-methylethyl)-
- Butaphosphone
- (2-(butylamino)-2-propanyl)phosphonic acid
- 34691-05-9
-
- Inchi: 1S/C7H18NO3P/c1-4-5-6-8-7(2,3)12(9,10)11/h8H,4-6H2,1-3H3,(H2,9,10,11)
- InChI Key: VNEJPLLPMHBPNK-UHFFFAOYSA-N
- SMILES: P(C(C)(C)NCCCC)(=O)(O)O
Computed Properties
- Exact Mass: 195.10254
- Monoisotopic Mass: 195.10243043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.56
Phosphonic acid,[1-(butylamino)-1-methylethyl]- (9CI) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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